Cas no 77455-54-0 ([acetyloxy-(2-chloro-4-nitrophenyl)methyl] Acetate)

• Product Name: [acetyloxy-(2-chloro-4-nitrophenyl)methyl] Acetate
• CAS No: 77455-54-0
• MF: C₁₁H₁₀ClNO₆
• MW: 287.653202533722
• CID: 882936
• PubChem ID: 278165
• Update Time: 2025-04-19

[acetyloxy-(2-chloro-4-nitrophenyl)methyl] Acetate Chemical and Physical Properties

Names and Identifiers

• [acetyloxy-(2-chloro-4-nitrophenyl)methyl] Acetate
• (2-chloro-4-nitrophenyl)methanediyl diacetate
• 2-chloro-4-nitrobenzal diacetate
• AC1L5NHS
• AC1Q3M58
• AG-J-12576
• AR-1A2196
• CTK5E4490
• KST-1A8233
• NSC127468
• DTXSID80299011
• NSC-127468
• 77455-54-0
• SCHEMBL14267713

• Inchi： 1S/C11H10ClNO6/c1-6(14)18-11(19-7(2)15)9-4-3-8(13(16)17)5-10(9)12/h3-5,11H,1-2H3
• InChI Key： OCRFFMYKJSYNEW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(OC(C)=O)OC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.0197
• Monoisotopic Mass: 287.0196647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• PSA: 95.74
• LogP: 2.89620